
Assessing the cost-effectiveness of Busan 77
compared to alternatives

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Mayosperse 60
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Misconception of "Busan 77" in a Drug
Development Context
An extensive review of publicly available data reveals that Busan 77 is not a compound

intended for pharmaceutical or drug development research. Instead, Busan® 77 is the trade

name for a well-established industrial microbicide. Its primary function is to control the growth

of bacteria, fungi, and algae in various industrial applications, not for therapeutic use in humans

or animals.

Primary Applications of Busan® 77:
Busan® 77 is a polymeric, water-soluble liquid quaternary ammonium compound.[1][2][3][4] Its

documented uses are in industrial settings, including:

Metalworking Fluids and Coolants: It is used to inhibit microbial growth in coolants,

emulsions, and other metalworking fluids, thereby extending their lifespan.[1][3][5]

Water Treatment: It serves as an effective agent for controlling algae and bacteria in

recirculating water systems, swimming pools, holding ponds, and decorative fountains.[3][4]

Industrial Freshwater Systems: It is utilized to prevent bacterial growth in holding and

processing tanks.[3][4]
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The active ingredient in Busan® 77 is

Poly[oxyethylene(dimethyliminio)ethylene(dimethyliminio)ethylene dichloride], with a CAS

Number of 31512-74-0.[1][3] It is supplied by Buckman Laboratories and distributed by

companies like Univar Solutions.[1][2]

Inapplicability to Drug Development:
Given that Busan® 77 is an industrial microbicide, a cost-effectiveness comparison with

alternatives in the field of drug development is not applicable. The experimental protocols,

signaling pathways, and performance metrics relevant to drug discovery are entirely different

from those used to evaluate the efficacy of an industrial biocide.

Therefore, the creation of a comparison guide for "Busan 77" within the context of research,

drug development, and for an audience of scientists in that field is not feasible. The

fundamental premise of the request is based on a misunderstanding of the product's nature

and intended use.

For researchers and scientists in drug development, it is crucial to work with compounds that

have been specifically characterized for biological activity in relevant assays and models.

Industrial chemicals like Busan® 77 are not suitable for such applications and may pose safety

risks if used outside of their intended industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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77-compared-to-alternatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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